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Compound of Interest

Compound Name: Demeton-S
CAS No.: 126-75-0
Cat. No.: B022260
Get Quote
. J

This guide provides critical safety protocols and logistical information for researchers,
scientists, and drug development professionals handling Demeton-S. Adherence to these
procedures is imperative to mitigate the significant health risks associated with this compound.

Emergency Contact Information:

 In case of exposure or emergency, immediately contact your institution's Environmental
Health and Safety (EHS) department and local emergency services.

e CHEMTREC® Emergency Number: 1-800-424-9300

Hazard Profile

Demeton-S is a highly toxic organophosphate insecticide and acaricide.[1] It functions as a
cholinesterase inhibitor, which can lead to severe neurotoxicity.[1][2] Exposure can occur
through inhalation, ingestion, and dermal absorption, with the latter being a primary route of
concern.[3][4] Acute symptoms of exposure include headaches, dizziness, nausea, muscle
spasms, and in severe cases, respiratory paralysis and death.[2][3]
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Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is mandatory for all personnel handling Demeton-S. The
following table summarizes the required equipment.
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_ Specifications and
Body Area Required PPE o
Guidelines

For standard handling, an
organic vapor respirator is
required.[3] In case of spills or
) ) potential for aerosol
Respiratory NIOSH-approved Respirator ) )
generation, a chemical
protection suit with a self-
contained breathing apparatus

(SCBA) is necessary.[2][5][6]

Nitrile or neoprene gloves are
mandatory.[3] Do not use
leather or fabric gloves.[7] For
Hands Chemical-Resistant Gloves added protection, consider
wearing a pair of disposable
gloves underneath the primary

chemical-resistant gloves.[7]

Chemical safety goggles and a
Safety Goggles and Face face shield are required to

Eyes/Face ] ]
Shield protect against splashes.[3][7]

[8]

Wear a chemical-resistant
apron, coveralls, or a full
) ] ) chemical protection suit.[3][5]
Body Chemical-Resistant Clothing
[8] Ensure long pants are worn
over boots to prevent spills

from entering footwear.[7]

Leather or fabric footwear is
_ _ not permissible.[7] Boots
Feet Chemical-Resistant Boots
should be washed after each

use.[7]

Operational and Handling Plan
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1. Preparation and Engineering Controls:

o All work with Demeton-S must be conducted within a certified chemical fume hood to ensure
proper ventilation.[4][9]

e An eyewash station and emergency shower must be readily accessible.[10]

o Keep ignition sources away from the handling area as some formulations may be flammable.

[4116][]
2. Handling Procedure:
e Do not work alone when handling Demeton-S.
» Wear all required PPE as outlined in the table above before beginning work.
* When handling, avoid the formation of aerosols.[9]
e Do not eat, drink, or smoke in the laboratory area.[4][6][11]
3. Post-Handling:

» Thoroughly wash hands and any exposed skin with soap and water immediately after
handling.[3][11]

o Decontaminate all work surfaces after use.

 Remove PPE carefully to avoid self-contamination. Wash reusable PPE, such as gloves and
boots, before storage.[7]

Spill and Disposal Plan
1. Spill Response:

e Evacuate the immediate area.

o Alert others and your supervisor.
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« If the spill is large or you are not trained to handle it, contact your institution's EHS
department immediately.

» For small spills, if trained and equipped with the proper PPE (including respiratory
protection), contain the spill using an absorbent material like sand, diatomite, or universal
binders.[2][9]

o Collect the absorbed material into a sealable, labeled container for hazardous waste.[5][6]
2. Waste Disposal:

 Demeton-S and all contaminated materials (e.g., gloves, absorbent materials, empty
containers) must be disposed of as hazardous waste.[3][4][12]

e Do not dispose of Demeton-S down the drain or in regular trash.[3][5][9]
o Follow all local, state, and federal regulations for hazardous waste disposal.[3][13]

Quantitative Data

Occupational Exposure Limits (OELSs) for Organophosphates

Agency Limit Value
OSHA Permissible Exposure Limit 0.1 mg/m3 (Time-Weighted
(PEL) Average)[3]

Recommended Exposure Limit 0.1 mg/m3 (Time-Weighted
(REL) Average)[3]

NIOSH

0.1 mg/m3 (Time-Weighted

ACGIH Threshold Limit Value (TLV)
Average)[3]

Toxicity Data for Demeton-S and Related Compounds
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Compound Toxicity Metric Value Species
Demeton-S-methyl LD50 (Oral) 40 mg/kg Rat[12]
Demeton-S-methyl LD50 (Dermal) 302 mg/kg Rat[12]
Demeton-S LD50 (Oral) 1.5 mg/kg Rat[14]

Experimental Protocols Cited

The data presented in this guide is based on established safety data sheets and toxicology
databases. Specific experimental protocols for determining LD50 values and occupational
exposure limits are standardized and conducted by regulatory and research bodies such as the
Environmental Protection Agency (EPA), the National Institute for Occupational Safety and
Health (NIOSH), and the Occupational Safety and Health Administration (OSHA). These
protocols typically involve dose-response studies in animal models and workplace air
monitoring to establish safe exposure levels.

Visual Workflow for PPE and Handling
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Start: Prepare to Handle
Demeton-S

Assess Task:
Standard Handling vs. Spill/Aerosol Potential

Standard Handling Spill onAerosol Potential

Don Standard PPE:
- Chemical Goggles & Face Shield
- Nitrile/Neoprene Gloves
- Chemical-Resistant Apron/Coveralls
- Organic Vapor Respirator

Don Advanced PPE:
- Full Chemical Suit
- SCBA
- Double Gloves (Nitrile/Neoprene)

Conduct Work in
Chemical Fume Hood

Decontaminate Work Area
and Reusable PPE

'

Remove PPE Carefully

Dispose of Waste and
Single-Use PPE as Hazardous Waste

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for selecting and using PPE when handling Demeton-S.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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